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Compound of Interest

Compound Name: 2-Chloro-4-methoxybenzoic acid

Cat. No.: B045848 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of 2-
Chloro-4-methoxybenzoic acid, a versatile building block in organic synthesis and drug

discovery.

Compound Profile
2-Chloro-4-methoxybenzoic acid is an aromatic carboxylic acid featuring chloro and methoxy

substituents. These functional groups enhance its reactivity, making it a valuable intermediate

for the synthesis of a diverse range of more complex molecules, particularly in the development

of pharmaceuticals and agrochemicals.[1] Its structural characteristics allow for its use in

various chemical transformations to create novel compounds with potential biological activity.[1]

Table 1: Physicochemical Properties of 2-Chloro-4-methoxybenzoic Acid
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Property Value Reference

CAS Number 21971-21-1 [2][3][4]

Molecular Formula C₈H₇ClO₃ [2][4]

Molecular Weight 186.59 g/mol [2][4]

Appearance
White to light yellow crystalline

powder
[2]

Purity >98.0% (GC) [2]

IUPAC Name
2-chloro-4-methoxybenzoic

acid
[4]

Synonyms 2-Chloro-p-anisic Acid [3]

Safety and Handling
2-Chloro-4-methoxybenzoic acid is classified as a hazardous substance and requires careful

handling in a laboratory setting.[4]

Hazard Statements: Causes skin irritation (H315), serious eye irritation (H319), and may

cause respiratory irritation (H335).[4]

Precautionary Measures:

Wear protective gloves, clothing, eye, and face protection.

Use only in a well-ventilated area.

Avoid breathing dust, fume, gas, mist, vapors, or spray.

Wash skin thoroughly after handling.

Storage: Store in a well-ventilated place and keep the container tightly closed.
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2-Chloro-4-methoxybenzoic acid serves as a versatile starting material for the synthesis of

various organic compounds through reactions targeting its carboxylic acid group or the

aromatic ring.

Esterification Reactions
The carboxylic acid moiety can be readily converted to an ester, a common functional group in

drug molecules, through Fischer esterification.

Protocol 1: Fischer Esterification to Synthesize Methyl 2-Chloro-4-methoxybenzoate

This protocol is a standard acid-catalyzed esterification.[5][6]

Materials:

2-Chloro-4-methoxybenzoic acid

Methanol (anhydrous)

Sulfuric acid (concentrated)

Sodium bicarbonate (saturated solution)

Brine (saturated NaCl solution)

Ethyl acetate

Anhydrous magnesium sulfate or sodium sulfate

Procedure:

In a round-bottom flask, dissolve 2-Chloro-4-methoxybenzoic acid (1.0 equivalent) in an

excess of anhydrous methanol.

Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1 equivalents) to the

solution while stirring.

Heat the reaction mixture to reflux and monitor the reaction progress using Thin Layer

Chromatography (TLC).
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Upon completion, cool the mixture to room temperature and remove the excess methanol

under reduced pressure.

Redissolve the residue in ethyl acetate and transfer to a separatory funnel.

Wash the organic layer sequentially with a saturated sodium bicarbonate solution (to

neutralize the acid catalyst) and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate under reduced pressure to yield the crude ester.

Purify the product by recrystallization or column chromatography if necessary.

Table 2: Representative Reaction Parameters for Fischer Esterification

Reactant 1 Reactant 2 Catalyst Solvent
Temperatur
e

Typical
Yield (%)

Benzoic Acid

Derivative

Alcohol (e.g.,

Methanol,

Ethanol)

H₂SO₄ or p-

TsOH

Excess

Alcohol or

Toluene

Reflux 90-96[5]

Note: Yields are for general benzoic acid derivatives and may vary for 2-Chloro-4-
methoxybenzoic acid.
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Starting Materials

2-Chloro-4-
methoxybenzoic Acid
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H₂SO₄
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Cooling Purification
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Methyl 2-Chloro-4-
methoxybenzoate

Starting Materials
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Reaction Setup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for 2-Chloro-4-
methoxybenzoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b045848#experimental-protocol-for-using-2-chloro-4-
methoxybenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Esterification_Reactions_of_4_Methoxybenzoic_Acid.pdf
https://www.benchchem.com/product/b045848#experimental-protocol-for-using-2-chloro-4-methoxybenzoic-acid
https://www.benchchem.com/product/b045848#experimental-protocol-for-using-2-chloro-4-methoxybenzoic-acid
https://www.benchchem.com/product/b045848#experimental-protocol-for-using-2-chloro-4-methoxybenzoic-acid
https://www.benchchem.com/product/b045848#experimental-protocol-for-using-2-chloro-4-methoxybenzoic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b045848?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045848?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

